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Compound of Interest

Compound Name: OR-1896

Cat. No.: B022786

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
OR-1896, a metabolite of Levosimendan. Adherence to these procedures is critical for
maintaining laboratory safety and regulatory compliance.

OR-1896, with the CAS Number 220246-81-1, is identified as a selective phosphodiesterase
(PDE) Il inhibitor.[1] While a Safety Data Sheet (SDS) from GlpBio classifies OR-1896 as "Not
a hazardous substance or mixture," it is imperative to handle and dispose of it with care,
following all applicable institutional and local regulations for chemical waste.[2]

Key Safety and Handling Information

Proper handling and storage are paramount to ensure safety. Always consult the specific
Safety Data Sheet (SDS) provided by the supplier.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or goggles.

e Hand Protection: Use appropriate chemical-resistant gloves.
o Body Protection: Wear a lab coat.

Storage:
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o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

In Case of Exposure:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Chemical and Physical Properties

A summary of the known quantitative data for OR-1896 is provided below for easy reference.

Property Value Source
CAS Number 220246-81-1 [3]
Molecular Formula C13H15N302 [4]
Molecular Weight 245.28 g/mol [2]
Appearance Solid [2]
Purity >98.50% [3]

Disposal Procedures

Even though classified as non-hazardous by one supplier, OR-1896 should be disposed of as
chemical waste to ensure environmental protection and compliance with laboratory best
practices.

Step-by-Step Disposal Protocol:

o Waste Identification: Label a dedicated waste container clearly as "Waste OR-1896" with the
appropriate chemical structure and CAS number.
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e Segregation: Do not mix OR-1896 waste with other chemical waste streams unless
compatibility is confirmed. It is best practice to keep it segregated.

o Containerization:
o Use a chemically compatible, leak-proof container with a secure lid.

o For liquid waste (e.g., solutions in DMSO), ensure the container is appropriate for organic
solvents.

o For solid waste, use a sealed, sturdy container.

o Accumulation: Store the waste container in a designated satellite accumulation area within
the laboratory.

o Documentation: Maintain a log of the amount of OR-1896 waste generated.

o Disposal Request: When the container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) office to arrange for pickup and disposal according
to their specific protocols for non-hazardous or minimally hazardous chemical waste.

o Empty Containers: Triple-rinse empty OR-1896 containers with a suitable solvent (e.g.,
ethanol or acetone). The rinsate should be collected and disposed of as chemical waste.
After rinsing, the container can typically be disposed of as regular laboratory glass or plastic
waste, with the label defaced.

Metabolic Pathway and Mechanism of Action

OR-1896 is an active metabolite of Levosimendan.[5] Understanding its formation and
mechanism of action is crucial for its application in research.
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Caption: Metabolic conversion of Levosimendan to its active metabolite, OR-1896.

As a phosphodiesterase (PDE) Il inhibitor, OR-1896 exerts its effects by preventing the
breakdown of cyclic adenosine monophosphate (cCAMP).[1] This leads to increased intracellular
CAMP levels, resulting in various physiological responses.
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Caption: Signaling pathway of OR-1896 as a PDE Il inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for OR-1896: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022786#or-1896-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/or-1896.html
https://file.glpbio.com/quotepdf/sds.php?token=2XjuRIaDefRfZBA_77KFgO4zJUKu40vjqfWPDCproLQeflfv1VYx67GRgCnTOZjjmCdEh8hNlhPirCNJRiZsft4hVCvWfP06f2rXV36dfnFagWeHl8vjrj6Kzu4hMulmNZ3-2vJaAwpcM
https://www.glpbio.com/or-1896.html
https://go.drugbank.com/metabolites/DBMET00974
https://derangedphysiology.com/main/cicm-primary-exam/cardiovascular-system/Chapter-978/levosimendan
https://www.benchchem.com/product/b022786#or-1896-proper-disposal-procedures
https://www.benchchem.com/product/b022786#or-1896-proper-disposal-procedures
https://www.benchchem.com/product/b022786#or-1896-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

